Cas no 1378658-08-2 (3-Furanamine, tetrahydro-4-(1-pyrrolidinyl)-)

• Product Name: 3-Furanamine, tetrahydro-4-(1-pyrrolidinyl)-
• CAS No: 1378658-08-2
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• CID: 6520312
• Update Time: 2025-11-05

3-Furanamine, tetrahydro-4-(1-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Furanamine, tetrahydro-4-(1-pyrrolidinyl)-

• Inchi： 1S/C8H16N2O/c9-7-5-11-6-8(7)10-3-1-2-4-10/h7-8H,1-6,9H2
• InChI Key： MPUPFMVCVAXZKQ-UHFFFAOYSA-N
• SMILES： O1CC(N2CCCC2)C(N)C1

Experimental Properties

• Density: 1.109±0.06 g/cm3(Predicted)
• Boiling Point: 236.9±40.0 °C(Predicted)
• pka: 9.30±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 3-Furanamine, tetrahydro-4-(1-pyrrolidinyl)-

Introduction to 3-Furanamine, tetrahydro-4-(1-pyrrolidinyl) (CAS No. 1378658-08-2)

The compound 3-Furanamine, tetrahydro-4-(1-pyrrolidinyl), identified by its CAS number 1378658-08-2, represents a significant molecule in the realm of pharmaceutical chemistry and bioorganic synthesis. This tetrahydrofuran derivative features a unique structural motif that has garnered considerable attention from researchers due to its potential applications in drug discovery and medicinal chemistry. The presence of both furan and pyrrolidine moieties in its framework endows it with distinct electronic and steric properties, making it a versatile scaffold for developing novel therapeutic agents.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in the design of bioactive molecules. The structural components of 3-Furanamine, tetrahydro-4-(1-pyrrolidinyl)—specifically the furan ring and the N-substituted pyrrolidine group—have been extensively studied for their ability to interact with biological targets. The furan ring, known for its electron-deficient nature, can participate in hydrogen bonding and π-stacking interactions, while the pyrrolidine moiety often serves as a pharmacophore due to its ability to mimic natural amino acid structures. These features make the compound an attractive candidate for further investigation in medicinal chemistry.

One of the most compelling aspects of 3-Furanamine, tetrahydro-4-(1-pyrrolidinyl) is its potential role as a precursor in the synthesis of more complex pharmacological entities. Researchers have leveraged its structural framework to develop derivatives with enhanced binding affinity and selectivity towards specific biological targets. For instance, modifications at the 3-position of the furan ring or variations around the pyrrolidine core have been explored to optimize pharmacokinetic profiles and reduce off-target effects. Such structural diversifications underscore the compound's versatility and highlight its significance in drug development pipelines.

The compound's relevance is further underscored by its potential applications in addressing neurological disorders. Recent studies have demonstrated that derivatives of tetrahydrofuran-containing compounds exhibit promising activity against enzymes and receptors involved in neurodegenerative diseases. The N-substituted pyrrolidine group, in particular, has been shown to modulate neurotransmitter systems, suggesting that 3-Furanamine, tetrahydro-4-(1-pyrrolidinyl) could serve as a lead compound for developing treatments targeting conditions such as Alzheimer's disease and Parkinson's disease. These findings highlight the compound's therapeutic potential and justify further exploration of its pharmacological properties.

Moreover, advancements in synthetic methodologies have enabled more efficient access to 3-Furanamine, tetrahydro-4-(1-pyrrolidinyl) and its derivatives. Modern catalytic approaches, including transition-metal-catalyzed reactions and organocatalytic strategies, have streamlined the construction of complex heterocyclic frameworks. These innovations not only facilitate the rapid discovery of novel compounds but also allow for greater control over stereochemistry—a critical factor in determining biological activity. The ability to synthesize this compound with high precision opens up new avenues for medicinal chemists seeking to develop next-generation therapeutics.

The computational modeling of 3-Furanamine, tetrahydro-4-(1-pyrrolidinyl) has also played a pivotal role in understanding its interactions with biological systems. Molecular docking studies have been employed to predict binding modes and affinities with target proteins, providing valuable insights into its potential pharmacological effects. These computational approaches complement experimental investigations by offering rapid screening tools for identifying promising drug candidates. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process and enhance the likelihood of success in developing effective treatments.

In conclusion,3-Furanamine, tetrahydro-4-(1-pyrrolidinyl) (CAS No. 1378658-08-2) represents a structurally intriguing molecule with significant potential in pharmaceutical research. Its unique combination of furan and pyrrolidine moieties makes it a versatile scaffold for developing novel therapeutic agents targeting various diseases. The compound's relevance is further amplified by recent advancements in synthetic chemistry and computational modeling, which have enabled more efficient access to its derivatives and deeper insights into their biological interactions. As research continues to uncover new applications for this molecule,3-Furanamine, tetrahydro-4-(1-pyrrolidinyl) is poised to remain a key player in the development of innovative pharmaceutical solutions.